Cas no 121553-38-6 (2-Chloro-4-methyl-6-cyclopropylpyrimidine)

• Product Name: 2-Chloro-4-methyl-6-cyclopropylpyrimidine
• CAS No: 121553-38-6
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 2105170
• PubChem ID: 19804698
• Update Time: 2025-10-20

2-Chloro-4-methyl-6-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-cyclopropyl-6-methylpyrimidine
• QTEOKBIRRYCSTK-UHFFFAOYSA-N
• 2-chloro-4-methyl-6-cyclopropylpyrimidine
• Pyrimidine,2-chloro-4-cyclopropyl-6-methyl-
• Pyrimidine, 2-chloro-4-cyclopropyl-6-methyl-
• CS-0227173
• SCHEMBL1509576
• 121553-38-6
• E82545
• DA-14291
• AKOS017624290
• 2-Chloro-4-methyl-6-cyclopropylpyrimidine

• Inchi： 1S/C8H9ClN2/c1-5-4-7(6-2-3-6)11-8(9)10-5/h4,6H,2-3H2,1H3
• InChI Key： QTEOKBIRRYCSTK-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.1

Additional information on 2-Chloro-4-methyl-6-cyclopropylpyrimidine

Professional Introduction to 2-Chloro-4-methyl-6-cyclopropylpyrimidine (CAS No. 121553-38-6)

2-Chloro-4-methyl-6-cyclopropylpyrimidine, with the CAS number 121553-38-6, is a significant intermediate in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in the synthesis of various biologically active molecules. Its unique structural features, including a chloro substituent, a methyl group, and a cyclopropyl ring, make it a valuable building block for the development of new drugs and agrochemicals.

The< strong>2-Chloro-4-methyl-6-cyclopropylpyrimidine molecule exhibits a high degree of reactivity, which is attributed to the presence of multiple functional groups. The chloro group at the 2-position enhances its ability to participate in nucleophilic substitution reactions, while the methyl group at the 4-position and the cyclopropyl ring at the 6-position contribute to its stability and selectivity in various synthetic pathways. These characteristics make it an attractive candidate for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel pyrimidine derivatives as potential therapeutic agents. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in biological systems, particularly as the core structure of nucleic acids. The< strong>2-Chloro-4-methyl-6-cyclopropylpyrimidine derivative has been explored in several research studies for its potential applications in medicinal chemistry.

One of the most promising areas of research involving< strong>2-Chloro-4-methyl-6-cyclopropylpyrimidine is its use as a precursor in the synthesis of antiviral and anticancer agents. The structural motifs present in this compound allow for the introduction of additional functional groups that can enhance its biological activity. For instance, researchers have investigated its potential as a scaffold for developing inhibitors of viral polymerases and kinases, which are critical targets in antiviral therapy.

In addition to its pharmaceutical applications, 2-Chloro-4-methyl-6-cyclopropylpyrimidine has also been studied for its role in agrochemical formulations. The compound's ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of herbicides and pesticides. These derivatives can exhibit potent activity against a wide range of plant pathogens, contributing to improved crop protection strategies.

The synthesis of< strong>2-Chloro-4-methyl-6-cyclopropylpyrimidine typically involves multi-step organic reactions that highlight its synthetic utility. One common approach involves the chlorination of a methyl-substituted cyclopropylpyrimidine derivative, followed by methylation at the 4-position. These reactions often require careful optimization to ensure high yields and purity. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the environmental impact of these processes.

The< strong>CAS No. 121553-38-6 identifier ensures that researchers can reliably obtain this compound from reputable suppliers. This standardized classification system facilitates international collaboration and ensures consistency in scientific literature and patent filings. The availability of high-quality starting materials is crucial for conducting innovative research and developing new applications for< strong>2-Chloro-4-methyl-6-cyclopropylpyrimidine.

In conclusion, 2-Chloro-4-methyl-6-cyclopropylpyrimidine (CAS No. 121553-38-6) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable building block for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in chemical biology and drug discovery.